Cas no 1386373-35-8 (N-(3-methylpyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-(3-methylpyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1386373-35-8
• MF: C₁₅H₁₉N₃O
• MW: 257.330863237381
• CID: 5451762
• PubChem ID: 47293918
• Update Time: 2025-06-27

N-(3-methylpyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS008768911
• Z729359338
• N-(3-methylpyridin-2-yl)-1-prop-2-ynylpiperidine-4-carboxamide
• N-(3-METHYLPYRIDIN-2-YL)-1-(PROP-2-YN-1-YL)PIPERIDINE-4-CARBOXAMIDE
• EN300-26623243
• 1386373-35-8
• N-(3-Methyl-2-pyridinyl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide
• N-(3-methylpyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

• Inchi： 1S/C15H19N3O/c1-3-9-18-10-6-13(7-11-18)15(19)17-14-12(2)5-4-8-16-14/h1,4-5,8,13H,6-7,9-11H2,2H3,(H,16,17,19)
• InChI Key： DAKXQGDKPHEIHZ-UHFFFAOYSA-N
• SMILES： N1(CC#C)CCC(C(NC2=NC=CC=C2C)=O)CC1

Computed Properties

• Exact Mass: 257.152812238g/mol
• Monoisotopic Mass: 257.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 441.9±45.0 °C(Predicted)
• pka: 13.18±0.20(Predicted)

Additional information on N-(3-methylpyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

N-(3-methylpyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1386373-35-8): An Overview

N-(3-methylpyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide, with the CAS number 1386373-35-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, including a propargyl group and a methylpyridine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The methylpyridine moiety is a common structural feature in many bioactive compounds, known for its ability to interact with various biological targets. The presence of this moiety in N-(3-methylpyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide suggests that it may exhibit similar interactions, making it a promising candidate for further investigation. The propargyl group, on the other hand, is known for its reactivity and ability to participate in various chemical reactions, including click chemistry, which has become a powerful tool in drug discovery and development.

Recent studies have explored the potential of N-(3-methylpyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. N-(3-methylpyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases.

Another area of interest is the compound's potential as an antitumor agent. Cancer remains one of the leading causes of mortality worldwide, and the development of new anticancer drugs is a major focus of pharmaceutical research. N-(3-methylpyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been investigated for its ability to inhibit cancer cell proliferation and induce apoptosis. Preclinical studies have demonstrated that it can selectively target cancer cells while sparing normal cells, making it a promising candidate for further development as an anticancer agent.

In addition to its potential therapeutic applications, N-(3-methylpyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has also been studied for its pharmacokinetic properties. Understanding the absorption, distribution, metabolism, and excretion (ADME) of a compound is crucial for optimizing its therapeutic efficacy and safety. Research has shown that N-(3-methylpyridin-2-yl)-1-(prop-yen-l-l-piperidine-l-carboxamide) exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

The synthesis of N-(3-methylpyridin-l-y-l)-l-(prop-yen-l-l-piperidine-l-carboxamide) has been extensively studied, with several synthetic routes reported in the literature. One common approach involves the reaction of 4-chloro-N-(3-methylpyridin-l-y-l)piperidine-l-carboxamide with propargylamine in the presence of a base. This method provides high yields and purity, making it suitable for large-scale production. The availability of efficient synthetic methods is essential for ensuring a consistent supply of the compound for research and development purposes.

Despite its promising potential, further research is needed to fully understand the mechanisms underlying the biological activities of N-(3-methylpyridin-l-y-l)-l-(prop-yen-l-l-piperidine-l-carboxamide). Ongoing studies are focused on elucidating its molecular targets and signaling pathways involved in its therapeutic effects. Additionally, clinical trials are necessary to evaluate its safety and efficacy in human subjects.

In conclusion, N-(3-methylpyridin-l-y-l)-l-(prop-yen-l-l-piperidine-l-carboxamide (CAS No. 1386373-l5-L) represents a promising compound with potential applications in various therapeutic areas. Its unique structural features, favorable pharmacokinetic properties, and promising biological activities make it an attractive candidate for further investigation. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge.